Cas no 214839-73-3 (4-(2-aminoethyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one)
214839-73-3 structure
Product Name:4-(2-aminoethyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one
CAS No:214839-73-3
MF:C6H11N3O
MW:141.171040773392
MDL:MFCD06653442
CID:1065537
PubChem ID:4715331
Update Time:2025-09-22
4-(2-aminoethyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-aminoethyl)-1,2-dihydro-5-methyl-3H-Pyrazol-3-one
- 4-(2-Aminoethyl)-5-methyl-1,2-dihydro-3h-pyrazol-3-one
- 4-(2-Aminoethyl)-5-methyl-1H-pyrazol-3(2H)-one
- BBL021077
- AKOS001476893
- DB-137069
- 214839-73-3
- SY040471
- DS-8384
- Y10622
- SCHEMBL15318187
- CS-0153462
- 4-(2-aminoethyl)-5-methyl-1,2-dihydropyrazol-3-one
- CHEMBL4527979
- MFCD06653442
- STK893783
- 4-(2-Aminoethyl)-5-methylpyrazol-3(2H)-one
- 4-(2-aminoethyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one
-
- MDL: MFCD06653442
- Inchi: 1S/C6H11N3O/c1-4-5(2-3-7)6(10)9-8-4/h2-3,7H2,1H3,(H2,8,9,10)
- InChI Key: GTTHJSHNPZUIAV-UHFFFAOYSA-N
- SMILES: O=C1C(=C(C)NN1)CCN
Computed Properties
- Exact Mass: 141.09000
- Monoisotopic Mass: 141.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 67.2Ų
Experimental Properties
- PSA: 74.93000
- LogP: 0.62520
4-(2-aminoethyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A595558-10mg |
4-(2-aminoethyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one |
214839-73-3 | 10mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A595558-50mg |
4-(2-aminoethyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one |
214839-73-3 | 50mg |
$ 210.00 | 2022-06-08 | ||
| TRC | A595558-100mg |
4-(2-aminoethyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one |
214839-73-3 | 100mg |
$ 320.00 | 2022-06-08 | ||
| Chemenu | CM187983-5g |
4-(2-Aminoethyl)-5-methyl-1H-pyrazol-3(2H)-one |
214839-73-3 | 95%+ | 5g |
$122 | 2024-07-18 | |
| Chemenu | CM187983-25g |
4-(2-Aminoethyl)-5-methyl-1H-pyrazol-3(2H)-one |
214839-73-3 | 95%+ | 25g |
$438 | 2024-07-18 | |
| abcr | AB383077-1 g |
4-(2-Aminoethyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one; . |
214839-73-3 | 1g |
€123.60 | 2023-04-25 | ||
| abcr | AB383077-5 g |
4-(2-Aminoethyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one; . |
214839-73-3 | 5g |
€202.60 | 2023-04-25 | ||
| Chemenu | CM187983-5g |
4-(2-Aminoethyl)-5-methyl-1H-pyrazol-3(2H)-one |
214839-73-3 | 95% | 5g |
$183 | 2021-08-05 | |
| Chemenu | CM187983-10g |
4-(2-Aminoethyl)-5-methyl-1H-pyrazol-3(2H)-one |
214839-73-3 | 95% | 10g |
$318 | 2021-08-05 | |
| Chemenu | CM187983-25g |
4-(2-Aminoethyl)-5-methyl-1H-pyrazol-3(2H)-one |
214839-73-3 | 95% | 25g |
$611 | 2021-08-05 |
4-(2-aminoethyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
214839-73-3 (4-(2-aminoethyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one) Related Products
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